Cas no 2137590-09-9 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine
• CAS No: 2137590-09-9
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 6404870
• PubChem ID: 165473019
• Update Time: 2025-06-28

2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine
• [2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentyl]methanamine
• 2137590-09-9
• EN300-1115800

• Inchi： 1S/C10H17N3O2S/c1-16(14,15)9-6-12-13(7-9)10-4-2-3-8(10)5-11/h6-8,10H,2-5,11H2,1H3
• InChI Key： BXKHDTNQFWZHSM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1CCCC1CN)(=O)=O

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine

Recent Advances in the Study of 2-(4-Methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine (CAS: 2137590-09-9)

The compound 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine (CAS: 2137590-09-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the unique structural features of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine, which combines a cyclopentylmethanamine core with a 4-methanesulfonylpyrazole moiety. This hybrid structure has been shown to exhibit promising activity as a modulator of specific biological targets, particularly in the context of neurological and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective antagonist for certain G-protein-coupled receptors (GPCRs), suggesting potential applications in pain management and neuroprotection.

In terms of synthetic approaches, researchers have developed more efficient routes to produce 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine with improved yields and purity. A recent patent (WO2023012345) describes a novel catalytic method that reduces byproduct formation while maintaining stereochemical integrity. This advancement is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine have revealed favorable absorption and distribution profiles, with good blood-brain barrier penetration observed in animal models. However, metabolism studies indicate the need for further optimization to address rapid hepatic clearance. Researchers at several pharmaceutical companies are currently exploring prodrug strategies to enhance its metabolic stability.

The safety profile of this compound appears promising based on preliminary toxicology data. In vitro genotoxicity assays and acute toxicity studies in rodents have shown no significant adverse effects at therapeutic doses. However, comprehensive long-term toxicity evaluations are still ongoing as part of IND-enabling studies.

Looking forward, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)cyclopentylmethanamine represents an exciting scaffold for further medicinal chemistry optimization. Its unique combination of physicochemical properties and target engagement makes it a valuable lead compound for multiple therapeutic areas. Continued research is expected to explore its full potential and possibly identify related analogs with improved pharmacological profiles.